2-Methoxy-5-(morpholin-4-ylcarbonothioyl)phenyl naphthalene-1-carboxylate

• Molecular Formula: C23H21NO4S
• Molecular Weight: 407.5 g/mol
• IUPAC Name: [2-methoxy-5-(morpholine-4-carbothioyl)phenyl] naphthalene-1-carboxylate
• InChI: InChI=1S/C23H21NO4S/c1-26-20-10-9-17(22(29)24-11-13-27-14-12-24)15-21(20)28-23(25)19-8-4-6-16-5-2-3-7-18(16)19/h2-10,15H,11-14H2,1H3
• InChI Key: AVZRNXVQYVKFTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=S)N2CCOCC2)OC(=O)C3=CC=CC4=CC=CC=C43

Description

2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE is a complex organic compound that features a combination of aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE typically involves multi-step organic reactions. One common method includes the reaction of 2-methoxy-5-(morpholine-4-carbothioyl)phenyl with naphthalene-1-carboxylate under specific conditions. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction could produce alcohols or amines. Substitution reactions can introduce various functional groups onto the aromatic rings .

Scientific Research Applications

2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and delivery systems.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE include:

• 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL 4-CHLOROBENZOATE
• 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL 4-METHYLBENZOATE

Uniqueness

What sets 2-METHOXY-5-(MORPHOLINE-4-CARBOTHIOYL)PHENYL NAPHTHALENE-1-CARBOXYLATE apart from similar compounds is its unique combination of functional groups and aromatic rings, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .